Cas no 959040-38-1 (Benzyl alcohol, 3-benzyloxy-2-fluoro-)

• Product Name: Benzyl alcohol, 3-benzyloxy-2-fluoro-
• CAS No: 959040-38-1
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD32631975
• CID: 5074465
• Update Time: 2026-03-01

Benzyl alcohol, 3-benzyloxy-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• (3-(Benzyloxy)-2-fluorophenyl)methanol
• Benzyl alcohol, 3-benzyloxy-2-fluoro-
• [3-(Benzyloxy)-2-fluorophenyl]methanol #

• MDL： MFCD32631975
• Inchi： 1S/C14H13FO2/c15-14-12(9-16)7-4-8-13(14)17-10-11-5-2-1-3-6-11/h1-8,16H,9-10H2
• InChI Key： UNCYCYBDJMFKQE-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C=CC=C1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzyl alcohol, 3-benzyloxy-2-fluoro-

Exploring Benzyl alcohol, 3-benzyloxy-2-fluoro- (CAS No. 959040-38-1): A Versatile Fluorinated Aromatic Compound

In the realm of specialty chemicals, Benzyl alcohol, 3-benzyloxy-2-fluoro- (CAS No. 959040-38-1) stands out as a fluorinated aromatic derivative with growing relevance in pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its benzyl ether and fluoro-substituted structure, has garnered attention for its unique electronic properties and potential applications in drug design. Researchers are increasingly exploring its role as a building block for fluorinated APIs (Active Pharmaceutical Ingredients), aligning with the industry's shift toward fluorine-containing therapeutics.

The molecular architecture of Benzyl alcohol, 3-benzyloxy-2-fluoro- combines a fluorinated benzene ring with a benzyloxy substituent, creating a scaffold that influences lipophilicity and metabolic stability—key parameters in modern medicinal chemistry optimization. Recent studies highlight its utility in modulating drug-receptor interactions, particularly in CNS-targeting compounds where fluorine atoms enhance blood-brain barrier penetration. This aligns with trending searches for "fluorine in drug discovery" and "aromatic fluorination techniques," reflecting growing interest in precision chemical modifications.

From a synthetic perspective, CAS No. 959040-38-1 serves as a valuable intermediate for constructing complex heterocyclic systems. Its benzyl-protected alcohol moiety offers orthogonal reactivity in multi-step syntheses, addressing frequent queries about "protecting group strategies" in organic chemistry forums. The compound's stability under mild acidic conditions makes it suitable for parallel synthesis workflows, a technique increasingly adopted in high-throughput screening platforms.

Industrial applications of 3-benzyloxy-2-fluoro benzyl alcohol extend to advanced material science, where its aromatic-fluorine synergy contributes to liquid crystal formulations and OLED precursors. This connects with emerging searches for "fluorinated electronic materials," as manufacturers seek compounds that balance electronic properties with processability. The benzyl ether group's thermal stability makes this derivative particularly interesting for high-performance polymer modifications.

Analytical characterization of 959040-38-1 typically involves HPLC-UV and GC-MS techniques, with particular attention to the ortho-fluoro effect on spectral patterns—a topic generating discussion in analytical chemistry circles. The compound's chromatographic behavior serves as a case study for separating positional isomers, addressing common challenges in fine chemical quality control.

Environmental and regulatory aspects of Benzyl alcohol, 3-benzyloxy-2-fluoro- follow standard aromatic compound guidelines, with biodegradation studies showing predictable fragmentation pathways. This responds to increasing searches for "sustainable fluorochemicals" and "green chemistry metrics," as industries prioritize eco-friendly synthetic routes. The compound's low ecotoxicity profile positions it favorably compared to heavier halogenated analogs.

Future research directions for CAS 959040-38-1 may explore its potential in bioconjugation chemistry, leveraging the reactivity of its hydroxyl group for prodrug development—a hot topic in pharmaceutical forums. Computational chemistry studies could further elucidate its conformational preferences, valuable for molecular docking simulations frequently discussed in drug design communities.

Supply chain considerations for this specialty chemical emphasize custom synthesis options and scale-up protocols, addressing frequent purchaser inquiries about batch consistency. The compound's shelf stability and storage conditions (typically 2-8°C under inert atmosphere) make it practical for research institutions and contract manufacturing organizations alike.

In educational contexts, 3-benzyloxy-2-fluoro benzyl alcohol serves as an excellent example for teaching electrophilic aromatic substitution principles and protecting group chemistry. Laboratory manuals increasingly incorporate such fluorinated model compounds to demonstrate modern synthetic techniques, responding to curricular shifts toward applied organic chemistry.

The patent landscape surrounding 959040-38-1 reveals applications in kinase inhibitor syntheses and PET tracer development, aligning with trending intellectual property searches in medicinal chemistry. Its structural features enable radiofluorination potential—a technique gaining traction in diagnostic imaging research.